2-(2,4-dichlorophenoxy)-N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]acetamide
• InChI: InChI=1S/C13H13Cl2N3O2S/c1-2-12-17-18-13(21-12)6-16-11(19)7-20-10-4-3-8(14)5-9(10)15/h3-5H,2,6-7H2,1H3,(H,16,19)
• InChI Key: CFQUEYYLQATEFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)CNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H13Cl2N3O2S
• Molecular Weight: 346.2 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 2-(2,4-dichlorophenoxy)-N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]acetamide often involves carbodiimide condensation catalysis, a method that allows for the efficient and rapid formation of such compounds. For instance, novel derivatives have been prepared using 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole, demonstrating the versatility of this synthesis approach (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various techniques, including IR, 1H NMR, and single-crystal X-ray diffraction. These analyses provide detailed insights into the arrangement of atoms within the molecule and their electronic environment, which is essential for understanding the compound's reactivity and interactions with other molecules (Boechat et al., 2011).

Chemical Reactions and Properties

Compounds within this class exhibit interesting chemical reactions and properties, including their ability to form 3-D arrays through various intermolecular interactions such as hydrogen bonding and π-interactions. These characteristics are crucial for the compound's functionality and potential application in material science or as pharmacological agents (Boechat et al., 2011).